Cas no 23453-64-7 (tetradecafluoroazelaic acid)

• Product Name: tetradecafluoroazelaic acid
• CAS No: 23453-64-7
• Molecular Formula: C₉H₂O₄F₁₄
• Molecular Weight: 440.08738
• MDL: MFCD00153274
• CID: 88445
• PubChem ID: 2776030

tetradecafluoroazelaic acid Properties

Names and Identifiers

• tetradecafluoroazelaic acid
• Perfluorononanedioic acid
• Perfluoroazelaic acid
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluorononanedioic acid
• Perfluorheptan-1.7-dicarbonsaeure
• perfluorononane-1,9-dioic acid
• Perfluorononane-1,9-dioic acid,tech
• FT-0638325
• 23453-64-7
• Nonanedioic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecakis(fluoranyl)nonanedioic acid
• AS-76708
• DTXSID10379774
• A816729
• SCHEMBL517814
• MFCD00153274
• 2, 2, 3, 3, 4, 4, 5, 5, 6, 6, 7, 7, 8, 8-tetradecafluorononanedioic acid
• AKOS015852824
• NS00018863
• Nonanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-
• PFLDCA n=7
• CS-0328269
• PERFLUOROAZELAICACID
• DB-046153
• tetradecafluorononanedioic acid

• MDL： MFCD00153274
• InChIKey： WRYSWXOLGMKBKW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H2F14O4/c10-3(11,1(24)25)5(14,15)7(18,19)9(22,23)8(20,21)6(16,17)4(12,13)2(26)27/h(H,24,25)(H,26,27)
• SMILES： C(=O)(C(C(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O
• BRN： 3020403

Computed Properties

• Exact Mass: 439.97300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 439.973
• Heavy Atom Count: 27
• Complexity: 572
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• LogP: 3.60270
• PSA: 74.60000
• Refractive Index: 1.325
• Boiling Point: 215°C 60mm
• Flash Point: 215°C/60mm
• Color/Form: White solid
• Solubility: Not determined
• Density: 1.811

tetradecafluoroazelaic acid Security Information

• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：3261
• Hazard Statement： Corrosive
• PackingGroup：II
• Risk Phrases： 36/37/38-34
• HazardClass：8

tetradecafluoroazelaic acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%